4-methoxy-N,3-dimethyl-N-phenylbenzenesulfonamide

• IUPAC Name: 4-methoxy-N,3-dimethyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-12-11-14(9-10-15(12)19-3)20(17,18)16(2)13-7-5-4-6-8-13/h4-11H,1-3H3
• InChI Key: ZMUXTQFBHDVZQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(C)C2=CC=CC=C2)OC
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

4-methoxy-N,3-dimethyl-N-phenylbenzenesulfonamide is a sulfonamide derivative, which is a class of compounds known for their wide range of applications in medicine, industry, and as chemical intermediates. The interest in these compounds stems from their diverse biological activities and their utility in synthetic chemistry as intermediates for various transformations.

Synthesis Analysis

The synthesis of sulfonamides, including 4-methoxy-N,3-dimethyl-N-phenylbenzenesulfonamide, often involves the reaction of an amine with sulfonyl chloride in the presence of a base. Abbasi et al. (2018) discussed the synthesis of a related series of sulfonamides derived from 4-methoxyphenethylamine, demonstrating the versatility of sulfonamide chemistry in producing novel compounds for therapeutic applications, such as Alzheimer's disease treatment (Abbasi et al., 2018).

Molecular Structure Analysis

The molecular structure of sulfonamides can be elucidated using various spectroscopic techniques. Karakaya et al. (2015) investigated the molecular structure of a related sulfonamide through theoretical harmonic vibrational frequencies and geometric parameters, utilizing density functional theory (DFT) and Hartree-Fock (HF) methods. Such studies provide insights into the structural characteristics and stability of these compounds (Karakaya et al., 2015).

Chemical Reactions and Properties

Sulfonamides participate in various chemical reactions, reflecting their reactivity and functional utility in organic synthesis. For example, Rodrigues et al. (2015) explored the crystal structures of sulfonamides, revealing insights into their reactivity and intermolecular interactions, which are crucial for understanding their chemical behavior (Rodrigues et al., 2015).